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Introduction
Ethyl 3-phenylpropionate (also known as ethyl hydrocinnamate) is a versatile aromatic ester

valued in the fragrance and flavor industries for its complex sensory profile.[1][2] Structurally, it

consists of an ethyl group esterified with 3-phenylpropanoic acid, combining the stability of an

aromatic compound with the functional properties of an ester.[3] This document provides

detailed application notes, quantitative data, and experimental protocols for researchers,

scientists, and professionals in fragrance and flavor development.

Physicochemical and Sensory Properties
Ethyl 3-phenylpropionate is a colorless to pale yellow liquid with a characteristic sweet, fruity,

and floral odor profile, often with notes of honey, rose, and rum.[4][5][6] Its pleasant aroma and

flavor have led to its use in a wide array of consumer products. It is sparingly soluble in water

but miscible with organic solvents like ethanol.[1][2]

Table 1: Physicochemical Properties of Ethyl 3-phenylpropionate
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Property Value Reference(s)

CAS Number 2021-28-5 [1][4]

FEMA Number 2455 [4][7]

Molecular Formula C₁₁H₁₄O₂ [4][7]

Molecular Weight 178.23 g/mol [4][7]

Appearance
Clear, colorless to light yellow

liquid
[2][4]

Boiling Point 247-248 °C (at 760 mmHg) [4][7]

Density ~1.01 g/mL (at 25 °C) [3][4]

Refractive Index ~1.494 (at 20 °C) [3][4]

Flash Point 108 °C (226 °F) [4]

Water Solubility < 0.1 g/100 mL (at 25 °C) [4][5]

LogP ~2.79 [4][8]

Table 2: Sensory Profile and Organoleptic Characteristics

Characteristic Description Reference(s)

Odor Type Floral, Fruity, Sweet [4]

Odor Description

Sweet, fruity, honey-like, with

notes of rose, hyacinth, and

rum.

[4][5][6][7]

Flavor Profile Flower, Honey. [7][9]

Taste Description
Sweet, fresh-fruity-floral taste

with a honey-like note.
[6]
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Ethyl 3-phenylpropionate is a valuable component in perfumery, acting as a modifier to

impart warmth and sweetness to floral compositions, particularly in rose accords.[10] Its

stability and excellent blending properties make it suitable for bridging sharp floral top notes

with richer base notes.[3][10]

Role in Formulations: It is often used as a middle note in the fragrance pyramid, providing

body and a smooth transition.

Usage Levels: Recommended usage levels in fragrance concentrates can be up to 5.0%.[11]

In cosmetic formulations like creams and lotions, it can be added at a ratio of 0.2% to 1% to

help stabilize the product and ensure even dispersion of components.[3]

Common Pairings: It blends well with other floral, fruity, and balsamic notes to create

sophisticated and luxurious scents.[10]

Recognized as a flavoring agent by the FDA (21 CFR 172.515) and JECFA, Ethyl 3-
phenylpropionate is considered safe for consumption at current intake levels.[7][9] It is found

naturally in some fruits and beverages like passion fruit and rum.[4][5]

Food Categories: It is used to enhance fruit, honey, and floral notes in a variety of products

including beverages, baked goods, candies, and dairy products.

Flavor Enhancement: Its sweet, honey-like profile can add depth and complexity to flavor

formulations.[7][9]

Experimental Protocols
Objective: To prepare a simple fragrance solution to evaluate the olfactory character of Ethyl 3-
phenylpropionate.

Materials:

Ethyl 3-phenylpropionate

Perfumer's alcohol (e.g., Specially Denatured Alcohol, SDA 40-B)

Glass beaker or flask
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Pipettes or graduated cylinders

Glass stirring rod

Sealed glass bottle for storage

Procedure:

Preparation of Concentrate: In a glass beaker, prepare a 10% dilution of Ethyl 3-
phenylpropionate in perfumer's alcohol. For example, add 1 mL of Ethyl 3-
phenylpropionate to 9 mL of alcohol.

Formulation: To create a simple Eau de Toilette strength fragrance, further dilute the

concentrate. A typical fragrance load is between 5-15%. To achieve a 10% fragrance load in

a 50 mL final volume, combine 5 mL of your concentrate with 45 mL of perfumer's alcohol.

Blending: Stir the mixture gently but thoroughly with a glass rod until the solution is

homogeneous.[12]

Maceration: Transfer the final solution to a sealed glass bottle. Store in a cool, dark place for

at least 48 hours to allow the fragrance to mature and meld.

Evaluation: After maceration, the fragrance can be applied to a perfumer's strip or skin for

sensory evaluation.

Objective: To determine if a perceptible difference exists between two fragrance samples, one

containing Ethyl 3-phenylpropionate and a control. This is an analytical test method.[13]

Materials:

Three coded samples (two are identical, one is different). For example:

Sample A: Control fragrance base.

Sample B: Control fragrance base.

Sample C: Fragrance base with Ethyl 3-phenylpropionate.
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Perfumer's testing strips.

A panel of at least 15-30 screened evaluators.[13]

A well-ventilated, odor-free environment.

Procedure:

Sample Preparation: Dip perfumer's strips into each of the three coded samples.

Presentation: Present the three strips simultaneously to a panelist. The order of presentation

should be randomized for each panelist.

Instruction: Ask the panelist to smell each strip from left to right. The panelist's task is to

identify which of the three samples is different from the other two.[13]

Data Collection: Record the panelist's selection.

Analysis: Compile the results from all panelists. The number of correct identifications is

compared to statistical tables (binomial distribution) to determine if the result is statistically

significant, thus indicating a perceivable difference between the samples.

Diagrams and Workflows
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Caption: General signaling cascade for odorant perception in the olfactory epithelium.
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Caption: Workflow from fragrance concept and formulation to final sensory evaluation.
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Stability and Storage
Ethyl 3-phenylpropionate is chemically stable under normal conditions.[3][14] To maintain its

quality and prevent degradation, it should be stored in a cool, dark place in a tightly sealed

container, away from heat sources, direct sunlight, and strong oxidizing agents.[14][15][16][17]

It is not reactive with water but can hydrolyze under acidic or neutral conditions to form 3-

phenylpropanoic acid and ethanol.[3] It is generally considered stable in cosmetic formulations

and various food matrices.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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